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Compound of Interest

Compound Name: Cn 412

CAS No.: 148067-21-4

Cat. No.: B549489

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Midostaurin is a multi-targeted kinase inhibitor used in cancer research and for the treatment of

specific types of acute myeloid leukemia (AML) and systemic mastocytosis.[1] It functions by

inhibiting various receptor tyrosine kinases, including FLT3 and KIT, thereby interfering with

signaling pathways that promote the proliferation of cancer cells.[2] Due to its hydrophobic

nature, Midostaurin has poor aqueous solubility, necessitating the use of organic solvents to

prepare stock solutions for in vitro studies.[3] Dimethyl sulfoxide (DMSO) is the most commonly

used solvent for this purpose.[4] Accurate preparation of Midostaurin stock solutions is critical

for obtaining reliable and reproducible experimental results.

Chemical Properties and Solubility Data
A summary of the key chemical and physical properties of Midostaurin is provided below. This

information is essential for accurate calculations and handling of the compound.
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Property Value Source

Molecular Weight 570.64 g/mol [1]

Appearance White to off-white powder [5]

Solubility in DMSO 15 mg/mL [5]

Solubility in Methanol 5 mg/mL [5]

Solubility in 100% Ethanol 2.5 mg/mL [5]

Aqueous Solubility < 0.001 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM
Midostaurin Stock Solution in DMSO
This protocol provides a step-by-step guide for the preparation of a 10 mM stock solution of

Midostaurin in DMSO.

Materials:

Midostaurin powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions:
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Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of the

powder.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Consult the Safety Data Sheet (SDS) for Midostaurin for comprehensive safety

information.

Calculation:

To prepare a 10 mM stock solution, calculate the required mass of Midostaurin using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 570.64 g/mol x

1000 mg/g = 5.71 mg

Weighing:

Carefully weigh out the calculated amount of Midostaurin powder using a calibrated

analytical balance.

Dissolution:

Transfer the weighed Midostaurin powder into a sterile microcentrifuge tube or amber

glass vial.

Add the appropriate volume of DMSO to the tube.

Vortex the solution for 1-2 minutes until the Midostaurin is completely dissolved.[3] A clear

solution with no visible particulates should be obtained. Gentle warming in a 37°C water

bath can aid dissolution if necessary.[3]

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL).[4]

Store the aliquots in a tightly sealed container at -20°C.[3] Under these conditions, the

stock solution is stable for up to 2 months.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Preparation of Working Solutions:

For cell-based assays, the concentrated stock solution must be further diluted in the

appropriate cell culture medium to the final desired concentration immediately before use.[4] It

is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]
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Caption: Workflow for Midostaurin Stock Solution Preparation.
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Caption: Midostaurin's Inhibition of Key Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Midostaurin Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549489/docs#application-notes-and-protocols-
preparation-of-midostaurin-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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